Cas no 89069-94-3 (N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea)

N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea is a thiourea derivative characterized by the presence of a benzoyl group and a 3-(trifluoromethyl)phenyl substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate or ligand. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiourea moiety offers hydrogen-bonding capabilities, making it useful in molecular recognition and catalysis. Its well-defined structure allows for precise modifications, facilitating applications in the development of pharmaceuticals, agrochemicals, or functional materials. The compound's stability under various conditions further supports its utility in research and industrial processes.
N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea structure
89069-94-3 structure
Product Name:N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea
CAS No:89069-94-3
MF:C15H11F3N2OS
MW:324.320852518082
CID:613602
PubChem ID:821727
Update Time:2025-10-31

N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[thioxo[[3-(trifluoromethyl)phenyl]amino]methyl]-
    • N-[[3-(trifluoromethyl)phenyl]carbamothioyl]benzamide
    • AN-689/40177131
    • TimTec1_006698
    • CHEMBL3087551
    • 1-benzoyl-3-[3-(trifluoromethyl)phenyl]thiourea
    • JS-0992
    • N-benzoyl-N'-[3-(trifluoromethyl)phenyl]thiourea
    • AB00074475-01
    • SCHEMBL14096446
    • N-((3-(Trifluoromethyl)phenyl)carbamothioyl)benzamide
    • HMS1553A10
    • FHPQVWUHWIPMIS-UHFFFAOYSA-N
    • BDBM50443491
    • N-Benzoyl-N//'-[3-(trifluoromethyl)phenyl]thiourea
    • SR-01000420198
    • CS-0316973
    • 89069-94-3
    • AKOS000520194
    • DTXSID70356324
    • 1-Benzoyl-3-(3-trifluoromethylphenyl)thiourea
    • SR-01000420198-1
    • N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea
    • Inchi: 1S/C15H11F3N2OS/c16-15(17,18)11-7-4-8-12(9-11)19-14(22)20-13(21)10-5-2-1-3-6-10/h1-9H,(H2,19,20,21,22)
    • InChI Key: FHPQVWUHWIPMIS-UHFFFAOYSA-N
    • SMILES: S=C(NC(C1C=CC=CC=1)=O)NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 324.05441864g/mol
  • Monoisotopic Mass: 324.05441864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 73.2Ų

N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea Pricemore >>

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Additional information on N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea

Comprehensive Overview of N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea (CAS No. 89069-94-3)

N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea (CAS No. 89069-94-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This thiourea derivative is characterized by its unique molecular structure, which combines a benzoyl group with a trifluoromethylphenyl moiety. The presence of the trifluoromethyl group (-CF3) enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery and development.

In recent years, the demand for fluorinated compounds like N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea has surged due to their widespread applications in pharmaceuticals and agrochemicals. The CF3 group is known to improve bioavailability and binding affinity, which is why researchers are increasingly exploring its potential in designing novel therapeutics. This compound is particularly relevant in the context of kinase inhibitors and antimicrobial agents, where its structural features can be leveraged to target specific biological pathways.

From a synthetic chemistry perspective, CAS No. 89069-94-3 serves as a versatile intermediate. Its thiourea backbone allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability has made it a focal point in high-throughput screening and combinatorial chemistry, where rapid optimization of lead compounds is essential. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for industrial-scale synthesis.

The agrochemical industry has also shown keen interest in N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea, particularly for its potential as a pesticide intermediate. The trifluoromethyl group is a common feature in many modern pesticides due to its ability to enhance potency and reduce environmental persistence. As sustainability becomes a global priority, researchers are investigating how this compound can contribute to the development of eco-friendly crop protection solutions.

In material science, CAS No. 89069-94-3 is being explored for its role in designing advanced polymers and functional materials. The incorporation of fluorine atoms into polymeric matrices can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are highly sought after in industries ranging from electronics to coatings, further underscoring the compound's versatility.

One of the most pressing questions in the scientific community today is how to balance innovation with sustainability. N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea aligns with this trend, as researchers are actively seeking ways to optimize its synthesis to minimize waste and energy consumption. Green chemistry principles, such as catalyst recycling and solvent-free reactions, are being applied to improve the environmental footprint of its production.

Another hot topic is the role of AI-driven drug discovery in accelerating the identification of new therapeutic candidates. CAS No. 89069-94-3 is a prime example of how computational tools can predict the biological activity of structurally complex molecules. Machine learning algorithms are being used to model its interactions with various protein targets, reducing the time and cost associated with traditional screening methods.

For researchers and manufacturers, understanding the regulatory landscape surrounding fluorinated compounds is crucial. While N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea is not classified as hazardous, its handling and disposal must comply with local and international guidelines. Proper risk assessment and safety protocols are essential to ensure its responsible use across different applications.

In summary, N-Benzoyl-N'-3-(trifluoromethyl)phenylthiourea (CAS No. 89069-94-3) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with the growing demand for fluorinated building blocks, position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in sustainable chemistry and innovative technologies.

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